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This technical guide provides a detailed calculation for the molecular weight of 2-
Chlorobutanoic acid-d6, a deuterated isotopologue of 2-Chlorobutanoic acid. This information
is crucial for researchers and scientists in drug development and metabolic studies where
isotopic labeling is utilized.

Molecular Composition and Isotopic Substitution

2-Chlorobutanoic acid has a molecular formula of CaH7CIlO2.[1][2][3] The deuterated form, 2-
Chlorobutanoic acid-d6, is synthesized by replacing six of the seven hydrogen (*H) atoms
with their stable isotope, deuterium (2H or D). This substitution results in a molecular formula of
C4HDe6CIOs2.

Calculation of Molecular Weight

The molecular weight of 2-Chlorobutanoic acid-d6 is calculated by summing the atomic
weights of its constituent atoms. The key to this calculation is using the atomic weight of
deuterium instead of protium (standard hydrogen) for the six substituted positions.

The standard molecular weight of 2-Chlorobutanoic acid is approximately 122.55 g/mol .[1][2]
[3][4][5] The atomic weight of deuterium is approximately 2.014 atomic mass units (amu).[6][7]
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The calculation proceeds as follows:

» Start with the molecular weight of the non-deuterated 2-Chlorobutanoic acid (CaH7CIOz).
o Subtract the mass of the six hydrogen atoms that are replaced.

» Add the mass of the six deuterium atoms that are introduced.

Table 1: Atomic and Molecular Weights

Component Standard Molecular Weight ( g/mol )
2-Chlorobutanoic acid (C4H7CIOz2) 122.550[1][3]

Hydrogen (H) 1.008

Deuterium (D) 2.014[7][8]

Table 2: Calculation of 2-Chlorobutanoic acid-d6 Molecular Weight

Step Calculation Result ( g/mol )
1. Mass of 6 Hydrogen atoms 6 *1.008 6.048
2. Mass of 6 Deuterium atoms 6*2.014 12.084

3. Molecular Weight of 2-

) ) (122.550 - 6.048) + 12.084 128.586
Chlorobutanoic acid-d6

The calculated molecular weight of 2-Chlorobutanoic acid-d6 is approximately 128.59 g/mol .

Logical Relationship Diagram

The following diagram illustrates the logical workflow for calculating the molecular weight of the
deuterated compound.
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Calculation workflow for the molecular weight of 2-Chlorobutanoic acid-d6.
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Disclaimer: This document is intended for informational purposes for a technical audience. The
exact molecular weight may vary slightly based on the specific isotopic purity of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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